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Compound of Interest

Compound Name: But-3-yn-1-amine

Cat. No.: B154008 Get Quote

Technical Overview of But-3-yn-1-amine
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of the core physicochemical properties of

But-3-yn-1-amine, a versatile bifunctional linker molecule. Its unique structure, incorporating

both a terminal alkyne and a primary amine, makes it a valuable reagent in various synthetic

applications, including bioconjugation, medicinal chemistry, and materials science.

Physicochemical Properties
The fundamental molecular characteristics of But-3-yn-1-amine are summarized below. These

values are essential for stoichiometric calculations, analytical characterization, and

experimental design.

Property Value

Molecular Formula C₄H₇N

Molecular Weight 69.11 g/mol [1][2][3]

CAS Number 14044-63-4[1][2][3]

Structural Information
The presence of both a nucleophilic amine and a reactive alkyne group allows for orthogonal

derivatization, a key feature in the synthesis of complex molecules.
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Synonyms:

3-Butyn-1-amine[2]

1-Amino-3-butyne[1]

Applications in Research and Development
But-3-yn-1-amine serves as a critical building block in several advanced chemical

transformations. Its utility is particularly noted in:

Buchwald–Hartwig Amination: It can be employed as a linker in this cross-coupling reaction.

[1]

Peptide and Polymer Chemistry: Used for the synthesis of dialkynylamides and for the post-

polymerization modification of poly(2-alkyl/aryl-2-oxazoline)s (PAOx) polymers.[1]

Biomaterial Development: Acts as a crosslinker that can bind with resins and nanocrystalline

cellulose, providing a terminal alkyne for further functionalization through click chemistry.[1]

Logical Relationship: Structure to Function
The utility of But-3-yn-1-amine is a direct consequence of its molecular structure. The logical

flow from its constituent functional groups to its common applications is illustrated below.

Molecular Structure
Chemical Reactivity Applications

But-3-yn-1-amine
Primary Amine (-NH2)

Terminal Alkyne (-C≡CH) Nucleophilic Addition/Substitution Click Chemistry (e.g., CuAAC)
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Structure-Function Relationship of But-3-yn-1-amine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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